5-Methylpyridine-3,4-diamine

• IUPAC Name: 5-methylpyridine-3,4-diamine
• InChI: InChI=1S/C6H9N3/c1-4-2-9-3-5(7)6(4)8/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key: OYGKFYFRSKLQJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1N)N
• Molecular Formula: C6H9N3
• DSSTOX Substance ID: DTXSID50437746
• Molecular Weight: 123.16 g/mol
• CAS No.: 13958-86-6

Description

5-Methylpyridine-3,4-diamine is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Structural Analysis :

  • Monopyridylmethylation of sulfonamides was studied, revealing significant implications for the introduction of amino groups protected by sulfonyl groups in derivatives of pyridoxine (Iwata & Kuzuhara, 1982).
  • Photoinduced amino-imino tautomerism of 2-amino-5-methylpyridine was investigated, showing the reversible transformation between amino and imino tautomers under UV irradiation, which is significant in photochemistry (Akai et al., 2006).
  • The crystal structure of N,N′-bis(diisopropylphosphanyl)-4-methylpyridine-2,6-diamine was determined, revealing insights into the planarity of the methylpyridine moiety and its potential applications in crystallography and materials science (Stöger et al., 2014).

• Thermal and Optical Properties :

  • The thermal study of supramolecular metal–organic sulfate salts templated by 4-aminopyridine demonstrated significant stability and the formation of crystalline phases during heating, which could have implications in materials science (Hfidhi et al., 2021).
  • Investigation into the optical and electrochemical properties of 1,3-Diphenylselenophenotetraazaporphyrinato Ruthenium(II) Bis(4-methylpyridine) provided insights into the absorption and redox behavior of these compounds, which could be useful in the development of novel optical materials or sensors (Kimura & Murakami, 2014).

• Biological and Medicinal Applications :

  • (2R,5R)-6-heptyne-2,5-diamine, a derivative of a related compound, was identified as a potent inhibitor of mammalian ornithine decarboxylase, highlighting potential applications in medical research (Danzin et al., 1983).

Mechanism of Action

Result of Action

The molecular and cellular effects of 5-Methylpyridine-3,4-diamine’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is worth noting that the compound is very soluble, which could influence its behavior in different environments .

Synthesis routes and methods

Procedure details

A mixture of 4-amino-3-methyl-5-nitropyridine (1.198 g), iron powder (1.748 g), ethanol (52 mL) and hydrochloric acid (13 mL) was heated to reflux for 3 hours. After cooling to room temperature the ethanol was distilled off and the resulting suspension was diluted with water to 50 mL and the pH was adjusted to 13 by addition of 2N NaOH. Extraction with ethyl acetate (3×70 mL), drying of the combined organic phases of anhydrous sodium sulphate and evaporation of the solvent afforded 0.579 g (60%) of 3,4-diamino-5-methylpyridine.